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Compound of Interest

Compound Name: 2-Bromo-3-chlorobut-2-ene

Cat. No.: B14419066 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-3-chlorobut-2-ene
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-3-chlorobut-2-ene (CAS No.

80687-89-4) was not readily available in the public domain at the time of this writing. The

following guidance is based on the safety profiles of structurally similar halogenated organic

compounds and general principles of laboratory safety. It is imperative to consult a certified

Safety Data Sheet for this specific compound before handling, and to perform a thorough risk

assessment for your particular use case.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-3-chlorobut-2-ene.

Given its structure as a halogenated alkene, it should be treated as a potentially hazardous

substance.

Hazard Assessment of Structurally Similar
Compounds
Based on data for analogous chemicals such as 1-Bromo-4-chlorobutane and other brominated

compounds, 2-Bromo-3-chlorobut-2-ene is anticipated to present the following hazards.[1]
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Hazard Statement Classification

Flammable liquid and vapor Flammable Liquid, Category 3

Causes skin irritation Skin Corrosion/Irritation, Category 2

Causes serious eye irritation Serious Eye Damage/Eye Irritation, Category 2

May cause respiratory irritation
Specific target organ toxicity — Single

exposure, Category 3

May cause severe skin burns and eye damage Skin Corrosion/Irritation, Category 1B

Very toxic to aquatic life with long lasting effects
Hazardous to the aquatic environment, long-

term hazard, Category 1

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to minimize exposure.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[2]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for handling.[2]

Always inspect gloves for

defects before use and change

them immediately if

contaminated. For extended

contact, consider double-

gloving.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned. For tasks with a high

splash potential, a chemical-

resistant apron is also advised.

Respiratory Protection Respirator (if necessary)

All work should be conducted

in a certified chemical fume

hood to prevent inhalation of

vapors.[2] If engineering

controls are not sufficient, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational workflow is crucial for the safe handling of 2-Bromo-3-
chlorobut-2-ene.

1. Preparation and Engineering Controls:

Fume Hood: All manipulations, including weighing and transferring, must be performed within

a properly functioning and certified chemical fume hood.

Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.

Spill Kit: A spill kit containing an inert absorbent material (e.g., sand, vermiculite) should be

readily available.[1]

2. Handling the Chemical:

Donning PPE: Put on all required personal protective equipment as outlined in the table

above before entering the work area.

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin, eyes,

and clothing. Do not inhale vapors.

Transfers: Use appropriate glassware and techniques, such as a syringe or cannula, for

transferring the liquid to minimize the risk of splashing and aerosol formation.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[1] Use non-sparking tools for all operations.[1][2]

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with the chemical.

Doffing PPE: Carefully remove PPE, ensuring that the outer, potentially contaminated

surfaces are not touched. Gloves should be removed last.

Hygiene: Wash hands and face thoroughly with soap and water after handling the substance.
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-3-chlorobut-2-ene.
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Disposal Plan
Waste containing 2-Bromo-3-chlorobut-2-ene must be treated as hazardous waste. Do not

dispose of this chemical down the drain or by evaporation.[3]

1. Waste Segregation:

Collect all waste containing this compound, including contaminated consumables (e.g.,

gloves, paper towels, pipette tips), in a designated, sealed, and clearly labeled hazardous

waste container for halogenated organic waste.[4][5]

2. Container Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name ("2-
Bromo-3-chlorobut-2-ene"), and the associated hazards (e.g., "Flammable," "Irritant").

3. Storage and Disposal:

Store the sealed waste container in a designated satellite accumulation area that is cool,

well-ventilated, and away from incompatible materials.

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office or a licensed chemical waste disposal company. All local, state, and

federal regulations for hazardous waste disposal must be followed. Empty containers may

retain product residue and should be handled as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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